Methyl 3-(4-hydroxy-3,5-diiodophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
Description
Methyl 3-(4-hydroxy-3,5-diiodophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate is a Boc-protected tyrosine derivative featuring diiodo substitutions at the 3,5-positions of the phenyl ring and a methyl ester group. Its molecular formula is C₁₄H₁₇I₂NO₅, with a molecular weight of 533.1 g/mol . This compound is primarily utilized in peptide synthesis as an activated ester intermediate, enabling efficient coupling reactions due to the electron-withdrawing nature of the diiodo substituents and the stability conferred by the tert-butoxycarbonyl (Boc) protecting group .
Properties
IUPAC Name |
methyl 3-(4-hydroxy-3,5-diiodophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19I2NO5/c1-15(2,3)23-14(21)18-11(13(20)22-4)7-8-5-9(16)12(19)10(17)6-8/h5-6,11,19H,7H2,1-4H3,(H,18,21) | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LYSAEUWOAILRMR-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(CC1=CC(=C(C(=C1)I)O)I)C(=O)OC | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19I2NO5 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
547.12 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Similar Compounds
The compound’s structural and functional distinctions from analogs are critical for understanding its applications and biological behavior. Key comparisons include:
Structural Analogues with Halogen Substitutions
Functional Group Variations
- Boc Protection vs. Free Amines : The Boc group in the target compound enhances stability during peptide synthesis compared to unprotected amines in compounds like L-Tyrosine-tyramide A (Compound 7, ) .
- Ester vs. Acid Forms : The methyl ester in the target compound improves cell permeability compared to carboxylic acid derivatives (e.g., Compound 6, ), which may ionize under physiological conditions .
- Iodo vs. Bromo Substitutions : Iodine’s larger atomic radius and higher electronegativity (vs. bromine in Compound 5, ) may enhance hydrophobic interactions in biological targets, as seen in thyroid hormones .
Research Findings and Implications
Peptide Synthesis Utility : The Boc-OSu ester () facilitates efficient peptide bond formation, outperforming unprotected tyrosine derivatives in coupling yields .
Halogen Effects : Diiodo substitution enhances UV absorption and radiopacity, making the compound useful in imaging probes .
Limitations : High molecular weight and lipophilicity may limit bioavailability, necessitating formulation optimization for therapeutic use .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
